Cas no 854919-60-1 (3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol)

• Product Name: 3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol
• CAS No: 854919-60-1
• MF: C₈H₁₆O₆
• MW: 208.209043502808
• CID: 6772905
• PubChem ID: 11842162
• Update Time: 2024-03-04

3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol Chemical and Physical Properties

Names and Identifiers

• AQ-364/41885150
• 3,6-dimethoxycyclohexane-1,2,4,5-tetraol
• 3,6-dimethoxycyclohexane-1,2,4,5-tetrol
• SCHEMBL13497351
• 3,6-dimethoxy-1,2,4,5-cyclohexanetetrol
• 854919-60-1
• 3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol

• Inchi： 1S/C8H16O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h3-12H,1-2H3
• InChI Key： DYQWYDODKPTUPA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C(C(C1O)O)OC)O)O

Computed Properties

• Exact Mass: 208.09468823g/mol
• Monoisotopic Mass: 208.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols